Cas no 2229576-83-2 (O-3-(4-fluorophenyl)-2,2-dimethylbutylhydroxylamine)

• Product Name: O-3-(4-fluorophenyl)-2,2-dimethylbutylhydroxylamine
• CAS No: 2229576-83-2
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 6602657
• PubChem ID: 165690685
• Update Time: 2025-06-29

O-3-(4-fluorophenyl)-2,2-dimethylbutylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-3-(4-fluorophenyl)-2,2-dimethylbutylhydroxylamine
• 2229576-83-2
• EN300-1770385
• O-[3-(4-fluorophenyl)-2,2-dimethylbutyl]hydroxylamine

• Inchi： 1S/C12H18FNO/c1-9(12(2,3)8-15-14)10-4-6-11(13)7-5-10/h4-7,9H,8,14H2,1-3H3
• InChI Key： OACFNXITKGKQNG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C(C)(C)CON

Computed Properties

• Exact Mass: 211.137242360g/mol
• Monoisotopic Mass: 211.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-3-(4-fluorophenyl)-2,2-dimethylbutylhydroxylamine

Introduction to O-3-(4-fluorophenyl)-2,2-dimethylbutylhydroxylamine (CAS No: 2229576-83-2)

The compound O-3-(4-fluorophenyl)-2,2-dimethylbutylhydroxylamine, identified by the CAS number 2229576-83-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

At the core of its molecular structure lies a combination of a 4-fluorophenyl group and a bulky 2,2-dimethylbutyl side chain, both of which contribute to its distinct chemical behavior. The presence of the fluorine atom in the aromatic ring introduces a degree of electronic and steric modulation, enhancing its interaction with biological targets. This feature is particularly relevant in the design of selective ligands for receptors and enzymes involved in various pathological processes.

The hydroxylamine moiety in the compound’s name underscores its potential role as an intermediate or a precursor in synthetic chemistry. Hydroxylamine derivatives are well-documented for their reactivity and utility in forming more complex molecules. In pharmaceutical research, such derivatives often serve as key building blocks for larger scaffolds that exhibit desirable pharmacological properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine at specific positions on an aromatic ring can modulate metabolic stability, binding affinity, and lipophilicity—critical parameters in drug design. The 4-fluorophenyl group in O-3-(4-fluorophenyl)-2,2-dimethylbutylhydroxylamine is positioned to influence these properties significantly, making it a promising candidate for further exploration.

The bulky 2,2-dimethylbutyl substituent adds another layer of complexity to the compound’s behavior. This group can sterically hinder interactions at certain binding sites while simultaneously enhancing solubility or reducing metabolic degradation. Such dual functionality is highly sought after in the development of novel therapeutics, where optimizing multiple pharmacokinetic parameters is essential.

In the context of current pharmaceutical research, there is growing interest in compounds that can modulate inflammatory pathways and immune responses. The structural features of O-3-(4-fluorophenyl)-2,2-dimethylbutylhydroxylamine suggest potential applications in this area. For instance, its ability to interact with flavin-containing enzymes or peroxidases could make it useful in developing treatments for chronic inflammatory conditions.

Moreover, the compound’s stability under various conditions makes it a viable candidate for industrial-scale synthesis and formulation. Researchers have been exploring methods to optimize its production while maintaining high purity standards. Advances in catalytic processes and purification techniques have enabled more efficient synthesis routes for complex hydroxylamine derivatives like this one.

The role of computational chemistry in designing and analyzing such compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting how O-3-(4-fluorophenyl)-2,2-dimethylbutylhydroxylamine will interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and potential side effects before experimental validation is conducted.

Experimental validation remains a cornerstone of pharmaceutical development. Researchers are employing high-throughput screening (HTS) methods to assess the biological activity of this compound across various assays. Preliminary results indicate promising interactions with certain enzymes and receptors, warranting further investigation into its therapeutic potential.

The synthesis of analogs has also been an area of active research. By modifying either the fluorophenyl or dimethylbutyl components—or both—scientists aim to fine-tune the compound’s properties for specific applications. Such modifications could enhance selectivity or reduce off-target effects while maintaining desired pharmacological activity.

In conclusion,O-3-(4-fluorophenyl)-2,2-dimethylbutylhydroxylamine (CAS No: 2229576-83-2) stands as a testament to the ingenuity and precision inherent in modern pharmaceutical chemistry. Its unique structural features offer a rich ground for exploration into new therapeutic modalities. As research progresses, this compound is poised to contribute significantly to advancements in drug discovery and development.